Cas no 18733-15-8 (Propanoic acid,3-(dimethoxyphosphinyl)-, methyl ester)

• Product Name: Propanoic acid,3-(dimethoxyphosphinyl)-, methyl ester
• CAS No: 18733-15-8
• MF: C₆H₁₃O₅P
• MW: 196.138183355331
• MDL: MFCD00137948
• CID: 171843
• PubChem ID: 87769
• Update Time: 2025-10-08

Propanoic acid,3-(dimethoxyphosphinyl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Propanoic acid,3-(dimethoxyphosphinyl)-, methyl ester
• methyl 3-(dimethoxyphosphoryl)propanoate
• methyl 3-dimethoxyphosphorylpropanoate
• TRIMETHYL 3-PHOSPHONOPROPIONATE
• 3-dimethoxyphosphoryl-propionic acid methyl ester
• 3-Dimethoxyphosphoryl-propionsaeure-methylester
• EINECS 242-543-8
• Methyl 3-(dimethoxyphosphinyl)propionate
• Trimethyl (2-carboxyethyl)phosphonate
• AURORA KA-1468
• methyl 3-(dimethoxyphosphinoyl)propionate
• DIMETHYL[2-(METHOXYCARBONYL)ETHYL]PHOSPHONATE
• 3-(Dimethoxyphosphinyl)propanoic acid methyl ester
• D87928
• DTXSID90172043
• Dimethyl-2-(methoxycarbonyl)ethanephosphonate
• NS00026124
• UNII-P77A23KM7V
• AKOS017343536
• P77A23KM7V
• METHYL 3-(DIMETHOXYPHOSPHINYL)PROPANOATE
• DUCGXDQPWFCMNZ-UHFFFAOYSA-N
• SCHEMBL816663
• Propanoic acid, 3-(dimethoxyphosphinyl)-, methyl ester
• 18733-15-8
• MFCD00137948
• CS-0328440
• Dimethyl[2-(methoxycarbonyl)ethyl]phosphonate, 98 %
• DTXCID4094534
• DB-351212

• MDL： MFCD00137948
• Inchi： 1S/C6H13O5P/c1-9-6(7)4-5-12(8,10-2)11-3/h4-5H2,1-3H3
• InChI Key： DUCGXDQPWFCMNZ-UHFFFAOYSA-N
• SMILES： P(CCC(=O)OC)(=O)(OC)OC

Computed Properties

• Exact Mass: 196.05000
• Monoisotopic Mass: 196.05006051g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 6
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 61.8Ų

Experimental Properties

• Density: 1.167±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 137-138 ºC (10 Torr)
• Flash Point: 126.1±42.9 ºC,
• Refractive Index: 1.4390 (589.3 nm 20 ºC)
• Solubility: Soluble (302 g/l) (25 º C),
• PSA: 71.64000
• LogP: 1.03540

Propanoic acid,3-(dimethoxyphosphinyl)-, methyl ester Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• Risk Phrases：R36/37/38

Additional information on Propanoic acid,3-(dimethoxyphosphinyl)-, methyl ester

Propanoic Acid, 3-(Dimethoxyphosphinyl)-, Methyl Ester: A Comprehensive Overview

Propanoic acid, 3-(dimethoxyphosphinyl)-, methyl ester, also identified by the CAS number 18733-15-8, is a significant compound in the field of organic chemistry and materials science. This compound has garnered attention due to its unique structural properties and versatile applications across various industries.

The molecular structure of propanoic acid, 3-(dimethoxyphosphinyl)-, methyl ester comprises a propanoic acid backbone with a dimethoxyphosphinyl group attached at the third carbon atom and a methyl ester functional group. This configuration imparts the compound with distinct chemical reactivity and physical properties, making it valuable in numerous chemical processes.

Recent studies have highlighted the potential of this compound in enhancing the efficiency of catalytic reactions. Researchers have demonstrated that the dimethoxyphosphinyl group can act as a stabilizing agent in transition metal catalysts, significantly improving their performance in olefin polymerization and hydrogenation reactions.

In addition to its catalytic applications, propanoic acid, 3-(dimethoxyphosphinyl)-, methyl ester has found utility in the synthesis of advanced materials such as thermoplastics and elastomers. Its ability to form stable cross-links under specific conditions makes it an ideal candidate for developing high-performance polymers with enhanced mechanical properties.

The synthesis of this compound involves a multi-step process that includes nucleophilic substitution and esterification reactions. Recent advancements in green chemistry have led to the development of more sustainable synthesis pathways, reducing the environmental footprint associated with its production.

Moreover, this compound has shown promise in pharmaceutical applications as a precursor for drug delivery systems. Its biocompatible nature and controlled degradation properties make it suitable for encapsulating therapeutic agents, ensuring targeted drug release and minimizing side effects.

Looking ahead, ongoing research is focused on expanding the scope of applications for propanoic acid, 3-(dimethoxyphosphinyl)-, methyl ester. Scientists are exploring its potential in bio-based materials and renewable energy technologies, aiming to harness its unique properties for sustainable solutions.

In conclusion, propanoic acid, 3-(dimethoxyphosphinyl)-, methyl ester, with its CAS number 18733-15-8, stands out as a pivotal compound in modern chemistry due to its diverse applications and promising future prospects.